2-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide

• Molecular Formula: C15H17N5OS
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 2-methyl-N-[2-methyl-4-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide
• InChI: InChI=1S/C15H17N5OS/c1-8(2)13(21)16-12-6-5-11(7-9(12)3)14-19-20-10(4)17-18-15(20)22-14/h5-8H,1-4H3,(H,16,21)
• InChI Key: COVJWGLWYBLPHF-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)C2=NN3C(=NN=C3S2)C)NC(=O)C(C)C

Description

2-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions in scientific research.

Mechanism of Action

The mechanism of action of 2-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide is not fully understood. However, it has been shown to inhibit the activity of various enzymes and receptors involved in the progression of certain diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been shown to have antioxidant, anti-inflammatory, and antitumor effects. It has also been shown to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide in lab experiments include its potential applications in medicinal chemistry and its diverse range of properties. However, limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For research on 2-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide include further studies on its mechanism of action, potential applications in the treatment of various diseases, and the development of more efficient synthesis methods. Additionally, future research may focus on the potential side effects and toxicity of this compound.

Synthesis Methods

The synthesis of 2-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide has been achieved through various methods. One such method involves the reaction of 2-methyl-4-(3-methyl-1,2,4-triazol-5-yl)phenol with 2-bromo-N-(2-methylphenyl)propanamide in the presence of a base. Another method involves the reaction of 2-methyl-4-(3-methyl-1,2,4-triazol-5-yl)phenol with 2-bromo-N-(2-methyl-4-nitrophenyl)propanamide in the presence of a reducing agent.

Scientific Research Applications

2-methyl-N-[2-methyl-4-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide has been studied for its potential applications in medicinal chemistry. It has been shown to have antitumor, antimicrobial, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.